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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonylaniline, a long-chain
alkylated aromatic amine. Due to the limited availability of detailed experimental data for this
specific compound, this document combines known properties with generalized, representative
protocols for the synthesis and characterization of p-alkylanilines. This approach offers a robust
framework for researchers and drug development professionals working with or considering the
use of 4-Nonylaniline and related compounds.

Core Properties of 4-Nonylaniline

4-Nonylaniline, also known as p-nonylaniline, is an organic compound with the chemical
formula CisH2sN. Its structure consists of an aniline core with a nonyl group attached at the
para position of the benzene ring. While extensive experimental data for 4-Nonylaniline is not
readily available in the public domain, some of its fundamental properties have been reported
or can be predicted.

Table 1: Physicochemical Properties of 4-Nonylaniline
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Property Value Source

CAS Number 37529-29-6 Chemical Abstracts Service
Molecular Formula CisHz2sN -

Molecular Weight 219.37 g/mol -

Boiling Point 144 °C at 2 mmHg Reported

Density (Predicted) 0.913 + 0.06 g/cm3 Predicted

pKa (Predicted) 4,96 £0.10 Predicted

To provide a broader context for the physical properties of 4-Nonylaniline, the following table
presents the trend in boiling points for a homologous series of p-alkylanilines. This data can be
used to estimate the properties of 4-Nonylaniline and other long-chain alkylanilines.

Table 2: Boiling Points of p-Alkylanilines

Molecular Weight (

Compound Alkyl Chain Boiling Point (°C)
g/mol )

p-Ethylaniline CzHs 121.18 216
p-Butylaniline CaHo 149.23 243
p-Hexylaniline CeHas 177.28 275-277
p-Octylaniline CsH17 205.34 305-307

- ~320-330 (Estimated
4-Nonylaniline CoHao 219.37

at atm. pressure)

Synthesis and Characterization

Due to the absence of a specific, detailed synthesis protocol for 4-Nonylaniline in the
literature, a general and representative experimental procedure for the synthesis of p-
alkylanilines is provided below. This method is based on the well-established reductive
amination of a ketone with aniline. Following the synthesis, standard analytical techniques for
the characterization of the product are outlined.
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Generalized Experimental Protocol for the Synthesis of
4-Nonylaniline

This protocol describes the synthesis of 4-Nonylaniline via reductive amination of nonanal with
aniline, followed by reduction of the intermediate imine.

Materials:

Aniline

e Nonanal

e Sodium triacetoxyborohydride (STAB)
¢ Dichloroethane (DCE)

 Acetic acid

e Saturated aqueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

¢ Dichloromethane (DCM)

e Hexane

o Ethyl acetate

Procedure:

¢ Imine Formation: In a round-bottom flask, dissolve aniline (1.0 eq) in dichloroethane (DCE).
To this solution, add nonanal (1.0 eq) and a catalytic amount of acetic acid. Stir the reaction
mixture at room temperature for 2-4 hours. The progress of the imine formation can be
monitored by Thin Layer Chromatography (TLC).

e Reduction: Once the imine formation is complete, add sodium triacetoxyborohydride (STAB)
(1.5 eq) portion-wise to the reaction mixture. Continue stirring at room temperature
overnight.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1345694?utm_src=pdf-body
https://www.benchchem.com/product/b1345694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium
bicarbonate solution until the effervescence ceases. Transfer the mixture to a separatory
funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

 Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the
crude product.

o Chromatography: Purify the crude product by column chromatography on silica gel using a
hexane-ethyl acetate gradient to yield pure 4-Nonylaniline.

Generalized Experimental Protocol for Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

e Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., HP-5MS)
is used.

o Sample Preparation: Prepare a dilute solution of the synthesized 4-Nonylaniline in
dichloromethane.

e GC Conditions:
o Injector Temperature: 250 °C

o Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10
°C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS Conditions:

o lon Source Temperature: 230 °C

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: 40-500 amu.
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o Data Analysis: The retention time of the peak corresponding to 4-Nonylaniline and the
fragmentation pattern in the mass spectrum will confirm the identity and purity of the
compound. The molecular ion peak should be observed at m/z = 219.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis:
e Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

o Sample Preparation: Dissolve approximately 10-20 mg of the purified 4-Nonylaniline in
deuterated chloroform (CDCls).

e 1H NMR: Acquire the proton NMR spectrum. The expected signals would include:
o Aromatic protons in the range of 6.5-7.5 ppm.
o Abroad singlet for the -NHz protons around 3.5-4.5 ppm.

o Signals for the nonyl chain protons, including a triplet for the terminal methyl group around
0.9 ppm and multiplets for the methylene groups.

e 13C NMR: Acquire the carbon NMR spectrum. The expected signals would include:
o Aromatic carbon signals in the range of 110-150 ppm.

o Aliphatic carbon signals for the nonyl chain in the range of 14-40 ppm.

Role in Drug Discovery and Development

Aniline and its derivatives are important structural motifs in many pharmaceuticals.[1][2] They
can serve as versatile building blocks for the synthesis of a wide range of biologically active
molecules.[3] However, the aniline scaffold is also associated with potential toxicity, primarily
due to metabolic activation by cytochrome P450 enzymes, which can lead to the formation of
reactive metabolites.[4][5][6]

The introduction of a long alkyl chain, such as the nonyl group in 4-Nonylaniline, can
significantly alter the physicochemical properties of the parent aniline molecule. This
modification can influence its lipophilicity, membrane permeability, and metabolic stability, which
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are critical parameters in drug design. Researchers may explore long-chain alkylanilines to
modulate the pharmacokinetic and pharmacodynamic profiles of lead compounds.

Visualizing Workflows
General Synthesis of p-Alkylanilines

The following diagram illustrates a generalized synthetic pathway for the preparation of p-
alkylanilines.

Starting Materials

Aldehyde/Ketone

Reaction Steps Product

Intermediate
L. Imine Formation Reduction p-Alkylaniline

Click to download full resolution via product page

Caption: Generalized synthesis of p-alkylanilines.

Workflow for Synthesis and Screening of Novel Aniline
Derivatives

This diagram outlines a logical workflow for the synthesis and subsequent screening of a novel
aniline derivative, such as 4-Nonylaniline, in a drug discovery context.
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Caption: Drug discovery workflow for aniline derivatives.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1345694?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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